2-Acetylthio-3-benzoylpropionic acid

• Molecular Formula: C12H12O4S
• Molecular Weight: 252.29 g/mol
• IUPAC Name: 2-acetylsulfanyl-4-oxo-4-phenylbutanoic acid
• InChI: InChI=1S/C12H12O4S/c1-8(13)17-11(12(15)16)7-10(14)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,15,16)
• InChI Key: VDVCDDVDKYKSKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SC(CC(=O)C1=CC=CC=C1)C(=O)O

Description

2-Acetylthio-3-benzoylpropionic acid is a useful research compound. Its molecular formula is C12H12O4S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Acetylthio-3-benzoylpropionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Acetylthio-3-benzoylpropionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1.76 g of 3-benzoylacrylic acid in 30 ml of diethyl ether was added 0.8 ml of thioacetic acid, and the resulting mixture was stirred at room temperature for 5 hours. The diethyl ether was removed from the reaction mixture by evaporation under reduced pressure, and the residue was purified by silica gel column chromatography using a mixture of hexane and dichloromethane as an eluent and recrystallized from a mixture of hexane and diethyl ether to give 2.09 g of 2-acetylthio-3-benzoylpropionic acid.